Cas no 113281-90-6 (Benzamide,2,6-difluoro-N-[[[4-(2-phenylethenyl)phenyl]amino]carbonyl]-, (E)- (9CI))

Benzamide,2,6-difluoro-N-[[[4-(2-phenylethenyl)phenyl]amino]carbonyl]-, (E)- (9CI) structure
113281-90-6 structure
Product Name:Benzamide,2,6-difluoro-N-[[[4-(2-phenylethenyl)phenyl]amino]carbonyl]-, (E)- (9CI)
CAS No:113281-90-6
MF:C22H16F2N2O2
MW:378.371452331543
CID:140825
PubChem ID:6443268
Update Time:2025-04-19

Benzamide,2,6-difluoro-N-[[[4-(2-phenylethenyl)phenyl]amino]carbonyl]-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzamide,2,6-difluoro-N-[[[4-(2-phenylethenyl)phenyl]amino]carbonyl]-, (E)- (9CI)
    • 2,6-difluoro-N-[[4-[(E)-2-phenylethenyl]phenyl]carbamoyl]benzamide
    • Benzamide, 2,6-difluoro-N-(((4-(2-phenylethenyl)phenyl)amino)carbonyl)-, (E)-
    • 113281-90-6
    • Inchi: 1S/C22H16F2N2O2/c23-18-7-4-8-19(24)20(18)21(27)26-22(28)25-17-13-11-16(12-14-17)10-9-15-5-2-1-3-6-15/h1-14H,(H2,25,26,27,28)/b10-9+
    • InChI Key: PFIJBZXFMLVLLX-MDZDMXLPSA-N
    • SMILES: FC1C=CC=C(C=1C(NC(NC1C=CC(/C=C/C2C=CC=CC=2)=CC=1)=O)=O)F

Computed Properties

  • Exact Mass: 378.11808
  • Monoisotopic Mass: 378.11798408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2

Benzamide,2,6-difluoro-N-[[[4-(2-phenylethenyl)phenyl]amino]carbonyl]-, (E)- (9CI) Related Literature

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